Cas no 2384172-20-5 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pentyl)amino)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pentyl)amino)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2384172-20-5
• MF: C₂₅H₂₆N₂O₄S
• MW: 450.549945354462
• CID: 6284088
• PubChem ID: 165936044
• Update Time: 2025-06-25

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pentyl)amino)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pentyl)amino)-4-methyl-1,3-thiazole-5-carboxylic acid
• EN300-6737476
• 2384172-20-5

• Inchi： 1S/C25H26N2O4S/c1-3-4-9-14-27(24-26-16(2)22(32-24)23(28)29)25(30)31-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21H,3-4,9,14-15H2,1-2H3,(H,28,29)
• InChI Key： WVYYYSLMFXXQGZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1N(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCCCC

Computed Properties

• Exact Mass: 450.16132849g/mol
• Monoisotopic Mass: 450.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 108Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pentyl)amino)-4-methyl-1,3-thiazole-5-carboxylic acid

Recent Advances in the Study of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pentyl)amino)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS: 2384172-20-5)

The compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pentyl)amino)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS: 2384172-20-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its thiazole core and fluorenylmethyloxycarbonyl (Fmoc) protecting group, has been explored for its potential applications in peptide synthesis, drug discovery, and as a building block for more complex bioactive molecules. Recent studies have focused on its synthesis, structural properties, and biological activities, providing new insights into its utility in pharmaceutical research.

One of the key areas of investigation has been the role of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids during SPPS, and the incorporation of the thiazole moiety introduces unique structural and electronic properties. Researchers have demonstrated that 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pentyl)amino)-4-methyl-1,3-thiazole-5-carboxylic acid can serve as a versatile intermediate for the synthesis of thiazole-containing peptides, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for this compound and its derivatives. The study highlighted the efficiency of using microwave-assisted synthesis to reduce reaction times and improve yields. Additionally, the team investigated the compound's stability under various conditions, which is critical for its application in large-scale pharmaceutical production. The results indicated that the compound exhibits excellent stability in organic solvents commonly used in peptide synthesis, such as dimethylformamide (DMF) and dichloromethane (DCM).

Another significant advancement comes from a collaborative study between academic and industrial researchers, which focused on the biological activities of thiazole derivatives. The study revealed that 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pentyl)amino)-4-methyl-1,3-thiazole-5-carboxylic acid exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding opens up new possibilities for the development of anti-inflammatory drugs based on thiazole scaffolds. Furthermore, molecular docking studies suggested that the compound could interact with key residues in the active sites of these enzymes, providing a structural basis for further optimization.

Recent advancements in analytical techniques have also facilitated a deeper understanding of this compound's properties. For instance, high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structure and purity. These techniques have confirmed the compound's molecular weight and functional groups, ensuring its suitability for high-precision applications in drug development.

In conclusion, the compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pentyl)amino)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS: 2384172-20-5) represents a promising candidate for various applications in medicinal chemistry. Its versatility in peptide synthesis, combined with its potential biological activities, makes it a valuable tool for researchers. Future studies are expected to explore its pharmacological properties in greater detail, paving the way for the development of novel therapeutics.